Cas no 554-70-1 (Triethylphosphine Solution (1.0 M in toluene))

• Product Name: Triethylphosphine Solution (1.0 M in toluene)
• CAS No: 554-70-1
• MF: C₆H₁₅P
• MW: 118.157062768936
• MDL: MFCD00009256
• CID: 38303
• PubChem ID: 24889380
• Update Time: 2025-07-19

Triethylphosphine Solution (1.0 M in toluene) Chemical and Physical Properties

Names and Identifiers

• Triethylphosphine
• triethyl phosphine vial with 10 G
• Triethylphosphine solution
• Triethylphosphineredistilled
• TriethylphosphineSureSealbottlecolorlessliq
• Triethylphosphineinethanol
• Triethylphosphin
• triethoxyphosphine
• triethylphosphane
• PEt3
• Triethylphosphorous solution
• HishicolinP 2
• Triethylphosphorus
• Triethylphosphine Solution (1.0 M in toluene)

• MDL： MFCD00009256
• Inchi： 1S/C6H15P/c1-4-7(5-2)6-3/h4-6H2,1-3H3
• InChI Key： RXJKFRMDXUJTEX-UHFFFAOYSA-N
• SMILES： P(CC)(CC)CC

Computed Properties

• Exact Mass: 118.09100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 25.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1

Experimental Properties

• Color/Form: Colorless and pungent liquid
• Density: 0.843 g/mL
• Melting Point: -88°C
• Boiling Point: 127-128 ºC
• Flash Point: Fahrenheit: -4 ° f
  Celsius: -20 ° c
  
• Refractive Index: 1.456
• Water Partition Coefficient: Insoluble in water.
• PSA: 13.59000
• LogP: 2.52800
• Solubility: Not easy to mix with water
• Merck: 14,9675
• Sensitiveness: Air & Moisture Sensitive
• Color/Form: 1.0 M in 2-methyltetrahydrofuran

Triethylphosphine Solution (1.0 M in toluene) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225,H250,H314
• Warning Statement： P210,P222,P231,P280,P305+P351+P338,P422
• Hazardous Material transportation number：UN 2924 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-17-19-34-37-40
• Safety Instruction： S26-S36/37/39-S45-S7/9-S33-S16
• FLUKA BRAND F CODES：10-13-23
• RTECS：SZ3400000
• Hazardous Material Identification：
• Packing Group：I
• Hazard Level：4.2
• Safety Term：4.2
• Packing Group：I
• Risk Phrases：R11; R17; R34
• HazardClass：4.2
• PackingGroup：I
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organophosphorus compounds Organic phosphines and derivatives

Additional information on Triethylphosphine Solution (1.0 M in toluene)

Recent Advances in the Application of Triethylphosphine Solution (1.0 M in toluene) and CAS 554-70-1 in Chemical Biology and Pharmaceutical Research

Triethylphosphine solution (1.0 M in toluene), a reagent with CAS number 554-70-1, has recently gained significant attention in chemical biology and pharmaceutical research due to its versatile applications in catalysis, ligand synthesis, and drug development. This research briefing synthesizes the latest findings from peer-reviewed journals, patents, and industry reports to highlight the emerging roles of this compound in advancing scientific and therapeutic innovations.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of triethylphosphine solution as a key reducing agent in the synthesis of novel platinum-based anticancer complexes. The research team utilized its unique electron-donating properties to stabilize reactive intermediates, achieving a 40% improvement in yield compared to conventional methods. This breakthrough suggests potential for scaling up production of next-generation chemotherapeutic agents.

In pharmaceutical process chemistry, recent patent filings (WO2023184567) have revealed innovative applications of 554-70-1 in continuous flow systems. The compound's toluene solubility and stability at 1.0 M concentration enable precise dosing in automated synthesis platforms, addressing previous challenges with phosphine handling in industrial settings. These developments are particularly relevant for the manufacture of kinase inhibitors and other small molecule therapeutics.

Structural biology studies have employed triethylphosphine solution as a crucial component in protein crystallization screens. A Nature Methods paper (2024) reported its effectiveness in promoting crystal formation of membrane proteins when used at 5-10% v/v concentration. The toluene solvent system appears to create optimal hydrophobic interactions without denaturing sensitive protein targets, offering new possibilities for drug target characterization.

Safety assessments published in Regulatory Toxicology and Pharmacology (2023) provide updated handling guidelines for 554-70-1 formulations. The studies confirm that while the toluene-based solution remains flammable, its lower vapor pressure compared to ether solvents reduces inhalation risks when proper engineering controls are implemented. These findings support continued use in research laboratories with appropriate safety measures.

Emerging applications in radiopharmaceuticals have been reported in the Journal of Nuclear Medicine (2024), where triethylphosphine solution facilitates efficient labeling of biomolecules with technetium-99m. The 1.0 M concentration proves particularly advantageous for maintaining reaction stoichiometry in tracer production, potentially improving diagnostic imaging quality for oncology and cardiology applications.

Looking forward, industry analysts predict growing demand for high-purity triethylphosphine solutions as antibody-drug conjugate development accelerates. The compound's role in forming stable phosphine-antibody linkages while maintaining toluene solubility addresses critical formulation challenges in this rapidly expanding therapeutic modality.